Cas no 2680753-15-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid
• CAS No: 2680753-15-3
• MF: C₃₀H₂₅NO₄
• MW: 463.523808240891
• CID: 5623108
• PubChem ID: 165923385
• Update Time: 2025-08-05

2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28304525
• 2680753-15-3
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-phenylethyl)amino)benzoic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid

• Inchi： 1S/C30H25NO4/c32-29(33)26-16-8-9-17-28(26)31(19-18-21-10-2-1-3-11-21)30(34)35-20-27-24-14-6-4-12-22(24)23-13-5-7-15-25(23)27/h1-17,27H,18-20H2,(H,32,33)
• InChI Key： KIPSJFNOBYGBBV-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1C(=O)O)CCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17835828g/mol
• Monoisotopic Mass: 463.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic Acid (CAS No. 2680753-15-3)

2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid, identified by its CAS number 2680753-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with a fluorenylmethoxycarbonyl (Fmoc) group and an N-(2-phenylethyl)amino substituent. The presence of these specific structural motifs not only imparts unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, renowned for its role in the synthesis of various therapeutic agents. Its aromatic ring system provides a stable scaffold for further functionalization, while its carboxylic acid group can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules with enhanced binding affinity and selectivity. In the context of this compound, the benzoic acid core is further modified by the addition of an Fmoc group, which is commonly used in peptide synthesis as an amino protecting group. However, in this case, the Fmoc moiety is incorporated into the benzoic acid derivative, potentially enhancing its solubility and bioavailability while also serving as a site for further chemical modifications.

The N-(2-phenylethyl)amino group is another key feature of this compound, contributing to its overall molecular complexity and pharmacological potential. The phenethylamine scaffold is known for its role in modulating central nervous system activity and has been extensively studied for its potential as an intermediate in the development of psychoactive substances. However, when incorporated into a benzoic acid derivative, it may exhibit different pharmacological properties due to the influence of the surrounding chemical environment. This structural feature suggests that the compound could be explored for its potential as an intermediate in the synthesis of novel therapeutic agents targeting neurological disorders or other diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the combination of the benzoic acid core, the Fmoc group, and the N-(2-phenylethyl)amino substituent can lead to strong binding interactions with specific proteins and enzymes involved in various disease pathways. For instance, computational studies have indicated that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. These findings highlight the potential of this molecule as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological potential, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid has also been investigated for its role in chemical biology research. The presence of multiple functional groups makes it an excellent candidate for use as a tool compound in studying enzyme mechanisms and protein-ligand interactions. Researchers have utilized this compound to probe the activity of various enzymes by monitoring changes in enzyme kinetics upon binding. Such studies not only provide valuable insights into enzyme function but also help in identifying new drug targets and developing inhibitors with high specificity.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to integrate multiple functional groups into a single molecular framework while maintaining high yields and purity. The synthetic route involves multi-step reactions, including condensation reactions, protection-deprotection strategies, and purification techniques such as column chromatography. The successful synthesis of this molecule highlights the expertise of modern synthetic chemists in designing complex organic structures with tailored properties.

As research continues to evolve, new applications for 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid are likely to emerge. The growing interest in personalized medicine and targeted therapies suggests that this compound could play a crucial role in developing bespoke treatments for individual patients. Furthermore, advancements in drug delivery systems may enable more efficient administration of this molecule, enhancing its therapeutic efficacy.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(2-phenylethyl)amino)benzoic acid (CAS No. 2680753-15-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases. As research progresses, it is likely that this molecule will continue to be explored for its pharmacological properties and applications in chemical biology research.